2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl-

• CAS No.: 92338-74-4
• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: 1-(5-tert-butyl-1,2-oxazol-3-yl)-3-methylpyrrolidin-2-one
• InChI: InChI=1S/C12H18N2O2/c1-8-5-6-14(11(8)15)10-7-9(16-13-10)12(2,3)4/h7-8H,5-6H2,1-4H3
• InChI Key: DLQYQOFFVOWSEL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(C1=O)C2=NOC(=C2)C(C)(C)C

Description

2-Pyrrolidinone, 1-(5-(1,1-dimethylethyl)-3-isoxazolyl)-3-methyl- is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 7 g of 4-chloro-N-[5-(1,1-dimethylethyl)-3-isoxazolyl]-2-methylbutanamide in 10 ml of ethanol was added 2 g of powdered potassium hydroxide in 5 ml water and 5 ml ethanol. The mixture was refluxed for 30 minutes, cooled and poured into 40 ml water. A gummy solid was collected by filtration and recrystallized from pentane to afford 1-[5-(1,1-dimethylethyl)-3-isoxazolyl]-3-methyl-2-pyrrolidinone as a solid. mp 89°-90° C.